5-Chloro-4-(2-methylpiperidine-1-carbonyl)-2-(methylsulfanyl)pyrimidine

• IUPAC Name: (5-chloro-2-methylsulfanylpyrimidin-4-yl)-(2-methylpiperidin-1-yl)methanone
• InChI: InChI=1S/C12H16ClN3OS/c1-8-5-3-4-6-16(8)11(17)10-9(13)7-14-12(15-10)18-2/h7-8H,3-6H2,1-2H3
• InChI Key: MMIIEMOPUGXVAJ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1C(=O)C2=NC(=NC=C2Cl)SC
• Molecular Formula: C12H16ClN3OS
• Molecular Weight: 285.79 g/mol

Description

5-Chloro-4-(2-methylpiperidine-1-carbonyl)-2-(methylsulfanyl)pyrimidine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

5-Chloro-4-(2-methylpiperidine-1-carbonyl)-2-(methylsulfanyl)pyrimidine has been extensively studied for its potential applications in various fields of scientific research. It has been found to have significant antimicrobial activity against a wide range of bacterial and fungal strains. Furthermore, this compound has also been investigated for its potential anticancer activity, with promising results in preclinical studies.

Mechanism of Action

The mechanism of action of 5-Chloro-4-(2-methylpiperidine-1-carbonyl)-2-(methylsulfanyl)pyrimidine is not fully understood. However, it is believed that the compound exerts its antimicrobial activity by inhibiting the synthesis of bacterial cell walls. Additionally, it has been suggested that this compound may inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In addition to its antimicrobial and anticancer activity, this compound has also been found to have anti-inflammatory and analgesic properties. Furthermore, it has been suggested that this compound may have potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 5-Chloro-4-(2-methylpiperidine-1-carbonyl)-2-(methylsulfanyl)pyrimidine in lab experiments include its potent antimicrobial and anticancer activity, as well as its relatively low toxicity. However, the limitations of using this compound in lab experiments include its high cost and the need for specialized equipment and expertise for its synthesis and handling.

Future Directions

There are several future directions for the research and development of 5-Chloro-4-(2-methylpiperidine-1-carbonyl)-2-(methylsulfanyl)pyrimidine. One potential direction is the investigation of its potential applications in the treatment of neurological disorders. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to optimize its synthesis and purification methods. Finally, there is a need for clinical trials to evaluate the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of 5-Chloro-4-(2-methylpiperidine-1-carbonyl)-2-(methylsulfanyl)pyrimidine involves the reaction of 2-amino-4-chloro-5-methylthio-pyrimidine with N-(2-methylpiperidin-1-yl)formamide. This reaction is carried out in the presence of a suitable solvent and a catalyst, and the resulting product is purified using various techniques such as column chromatography and recrystallization.